Cas no 2138104-70-6 (1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene)

• Product Name: 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene
• CAS No: 2138104-70-6
• MF: C₁₃H₁₆BrClO
• MW: 303.622542381287
• CID: 6349595
• PubChem ID: 165494708
• Update Time: 2025-11-01

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene
• EN300-1137124
• 1-[2-bromo-1-(cyclobutylmethoxy)ethyl]-3-chlorobenzene
• 2138104-70-6

• Inchi： 1S/C13H16BrClO/c14-8-13(16-9-10-3-1-4-10)11-5-2-6-12(15)7-11/h2,5-7,10,13H,1,3-4,8-9H2
• InChI Key： VMIPHKSWMNVAKD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)Cl)OCC1CCC1

Computed Properties

• Exact Mass: 302.00731g/mol
• Monoisotopic Mass: 302.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene

Chemical Profile of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene (CAS No. 2138104-70-6)

1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene, identified by the CAS number 2138104-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of both bromo and chloro substituents on the benzene ring, along with a cyclobutylmethoxy side chain, contribute to its unique chemical properties and potential applications in synthetic chemistry.

The synthesis of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The bromination and chlorination steps are critical in introducing the necessary functional groups, which are essential for subsequent modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclobutylmethoxy moiety, demonstrating the compound's synthetic utility in complex molecular architectures.

In recent years, there has been growing interest in the development of novel compounds with antimicrobial and anti-inflammatory properties. 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene has been investigated for its potential as a lead compound in the synthesis of novel therapeutic agents. Studies have shown that structural analogs of this compound exhibit promising activity against various pathogens, including bacteria and fungi. The bromo and chloro substituents on the benzene ring are particularly important, as they enhance the molecule's ability to interact with biological targets.

The cyclobutylmethoxy side chain in 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene adds another layer of complexity to its pharmacological profile. This moiety has been shown to influence both the solubility and bioavailability of related compounds, making it an attractive feature for drug design. Researchers have explored various derivatives of this molecule to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity.

One of the most exciting applications of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene is in the field of oncology. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes involved in cancer cell proliferation. The bromo and chloro substituents are believed to play a key role in disrupting critical signaling pathways that drive tumor growth. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its antitumor effects.

The versatility of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable building block for synthesizing more complex molecules with tailored properties. For instance, researchers have used this compound to develop novel ligands for use in radiopharmaceuticals, where precise molecular architecture is crucial for targeting specific biological processes.

The chemical reactivity of 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene has also been explored in the context of material science. Its ability to undergo various functional group transformations makes it a suitable candidate for designing advanced materials with unique properties. For example, derivatives of this compound have been investigated as precursors for polymers that exhibit enhanced thermal stability or biodegradability.

As research continues to uncover new applications for 1-2-bromo-1-(cyclobutylmethoxy)ethyl-3-chlorobenzene, it is clear that this compound will remain a cornerstone in the development of innovative chemical solutions across multiple disciplines. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists alike. The ongoing exploration of its pharmacological potential ensures that future generations will continue to benefit from its contributions to science and medicine.